4'-methyl-8-[2-(trifluoromethyl)benzenesulfonyl]-8-azaspiro[bicyclo[3.2.1]octane-3,2'-morpholin]-5'-one
CAS No.: 2640814-57-7
Cat. No.: VC11844848
Molecular Formula: C18H21F3N2O4S
Molecular Weight: 418.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 2640814-57-7 |
|---|---|
| Molecular Formula | C18H21F3N2O4S |
| Molecular Weight | 418.4 g/mol |
| IUPAC Name | 4'-methyl-8-[2-(trifluoromethyl)phenyl]sulfonylspiro[8-azabicyclo[3.2.1]octane-3,6'-morpholine]-3'-one |
| Standard InChI | InChI=1S/C18H21F3N2O4S/c1-22-11-17(27-10-16(22)24)8-12-6-7-13(9-17)23(12)28(25,26)15-5-3-2-4-14(15)18(19,20)21/h2-5,12-13H,6-11H2,1H3 |
| Standard InChI Key | WHQBWBQOCDGBLG-UHFFFAOYSA-N |
| SMILES | CN1CC2(CC3CCC(C2)N3S(=O)(=O)C4=CC=CC=C4C(F)(F)F)OCC1=O |
| Canonical SMILES | CN1CC2(CC3CCC(C2)N3S(=O)(=O)C4=CC=CC=C4C(F)(F)F)OCC1=O |
Introduction
Molecular Formula
The precise molecular formula and molecular weight are not explicitly stated in the sources but can be deduced based on the name.
Synthesis
While specific synthetic routes for this compound are not directly available in the provided sources, similar sulfonamide-containing spiro compounds are typically synthesized using:
-
Cyclization reactions: Formation of spiro systems through intramolecular cyclization.
-
Sulfonylation: Introduction of the benzenesulfonyl group using sulfonyl chlorides.
-
Trifluoromethylation: Incorporation of trifluoromethyl groups via electrophilic or nucleophilic methods.
Applications
Compounds with similar structural motifs have been studied for various biological activities:
-
Antimicrobial activity: Sulfonamides are known for their antibacterial and antifungal properties .
-
Anticancer potential: Spirocyclic compounds often exhibit cytotoxicity against cancer cell lines .
-
Pharmacological relevance: The trifluoromethyl group enhances metabolic stability and bioavailability, making such compounds attractive as drug candidates .
Table 1: Key Structural Characteristics
| Feature | Description |
|---|---|
| Sulfonamide group | Provides hydrogen bonding capabilities, influencing solubility and activity |
| Spirocyclic framework | Enhances rigidity and specificity in biological interactions |
| Trifluoromethyl group | Increases lipophilicity and metabolic stability |
| Ketone functionality | Potentially reactive site for further derivatization |
Biological Significance
Although specific studies on this compound are unavailable in the provided sources, structurally related molecules have demonstrated:
-
Binding to enzymes or receptors: The rigid spirocyclic structure may allow selective binding to biological targets.
-
Enhanced pharmacokinetics: The trifluoromethyl group often improves drug-like properties.
Table 2: Comparative Data on Related Compounds
| Compound Name | Activity | IC50 (if available) |
|---|---|---|
| N-[3-(4-Fluorobenzyl)-2,4-dioxo...] | Anticancer | Not specified |
| 4-Methyl-N-(4-methylphenylsulfonyl)... | Antimicrobial/Anticancer | Variable across derivatives |
| Trifluoromethyl-containing sulfonamides | Broad-spectrum antimicrobial | Promising results |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume